Cas no 1396635-47-4 (2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396635-47-4
• MF: C₁₅H₁₀F₂N₆O₂
• MW: 344.275708675385
• CID: 5956512
• PubChem ID: 71792189
• Update Time: 2025-10-29

2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024542290
• 1396635-47-4
• 2-(4-(2,6-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide
• F6242-0062
• VU0539605-1
• 2-[4-(2,6-difluorobenzamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-[(2,6-difluorobenzoyl)amino]phenyl]tetrazole-5-carboxamide

• Inchi： 1S/C15H10F2N6O2/c16-10-2-1-3-11(17)12(10)15(25)19-8-4-6-9(7-5-8)23-21-14(13(18)24)20-22-23/h1-7H,(H2,18,24)(H,19,25)
• InChI Key： PPWJTPQORQSQTO-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CC(=CC=1)N1N=NC(C(N)=O)=N1)=O)F

Computed Properties

• Exact Mass: 344.08332991g/mol
• Monoisotopic Mass: 344.08332991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396635-47-4)

2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396635-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes both benzamido and tetrazole functional groups. The presence of 2,6-difluorobenzamido moiety introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide encompasses a phenyl ring linked to a tetrazole core through an amide bond. The 2,6-difluorobenzamido substituent enhances the molecule's potential bioactivity by influencing its solubility, metabolic stability, and interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents to achieve higher efficacy and selectivity.

In recent years, there has been growing interest in the development of compounds containing tetrazole moieties due to their diverse pharmacological properties. Tetrazoles are known for their ability to act as bioisosteres of other heterocyclic systems, such as carboxylic acids or amides, which can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The incorporation of a tetrazole ring into 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide not only contributes to its unique chemical identity but also opens up possibilities for its application in various therapeutic areas.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in inhibiting key enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. The 2H-1,2,3,4-tetrazole-5-carboxamide moiety is particularly noteworthy for its ability to engage with biological targets in ways that traditional pharmacophores may not. This has spurred investigations into how modifications around this core structure can enhance binding affinity and reduce off-target effects.

The CAS number 1396635-47-4 serves as a unique identifier for this compound, facilitating its documentation and referencing in scientific literature. As a researcher or developer working in pharmaceuticals or agrochemicals, having access to well-characterized compounds like this one is invaluable for designing experiments and interpreting results accurately. The systematic naming convention ensures that all stakeholders can communicate effectively about the molecule's properties and applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-4-(2,6-difluorobenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide for potential bioactivity. Machine learning models trained on large datasets of known drug candidates can predict how modifications to the core structure might affect biological outcomes. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates based on theoretical data before conducting expensive wet-lab experiments.

The synthesis of such complex molecules often presents significant challenges due to their sensitivity to reaction conditions and the need for precise control over stereochemistry. However, modern synthetic methodologies have made it increasingly feasible to construct intricate heterocycles like this one with high yields and purity. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining synthetic routes while maintaining the integrity of functional groups critical for biological activity.

In terms of biological evaluation, 1396635-47-4 derivatives have been explored for their potential as kinase inhibitors or modulators of ion channels. The combination of electron-withdrawing groups like fluorine atoms and nitrogen-rich heterocycles creates an environment conducive to interacting with protein targets in specific ways. For instance, 1396635-47-4 might exhibit inhibitory effects on enzymes overexpressed in tumor cells or play a role in modulating immune responses through interaction with receptors on immune cells.

The pharmaceutical industry continues to invest heavily in developing new chemical entities (NCEs) that address emerging health challenges. Compounds like strong>1396635 are seen as valuable building blocks for future drugs because they combine known pharmacophoric elements with novel structural features that could lead to breakthrough treatments. Researchers are particularly interested in how changes around the tetrazole ring—such as introducing additional substituents or altering connectivity—can fine-tune activity against specific disease pathways.

Ethical considerations also play a crucial role when evaluating compounds intended for therapeutic use. Ensuring that research adheres to strict guidelines regarding safety testing and environmental impact is paramount before any candidate progresses from laboratory-scale synthesis to clinical trials involving human subjects. Public trust relies on transparent reporting about both successes and setbacks during drug development pipelines.

The global nature of pharmaceutical research means that collaborations across institutions often lead to faster progress than individual efforts could achieve alone. Sharing knowledge about synthetic strategies, 1396635 analogs,and experimental results helps build upon existing work while reducing redundancy within the scientific community—a practice supported by open-access journals where researchers publish findings freely available worldwide.

Looking ahead, 1396635 may serve as inspiration for designing next-generation therapeutics targeting complex diseases where current treatments fall short. Its unique combination of structural features makes it an attractive scaffold upon which medicinal chemists can base new molecular entities (NMEs). As technology advances—particularly regarding high-throughput screening technologies—the likelihood increases that similar compounds will be discovered more rapidly than ever before.